Cas no 1628821-20-4 (2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline)

• Product Name: 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline
• CAS No: 1628821-20-4
• MF: C₁₄H₁₃BrClNO₂S
• MW: 374.680520772934
• CID: 2093436
• PubChem ID: 73424723
• Update Time: 2025-07-24

2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline
• SCHEMBL17492736
• 2-BROMO-N-(4-CHLOROPHENYL)-4-(METHYLSULFONYLMETHYL)ANILINE
• 1628821-20-4
• MFCD27991332
• DB-164223
• CS-W000501

• MDL： MFCD27991332
• Inchi： 1S/C14H13BrClNO2S/c1-20(18,19)9-10-2-7-14(13(15)8-10)17-12-5-3-11(16)4-6-12/h2-8,17H,9H2,1H3
• InChI Key： BOHCVBVIWHYSNA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC1C=CC(=CC=1)Cl)CS(C)(=O)=O

Computed Properties

• Exact Mass: 372.95389g/mol
• Monoisotopic Mass: 372.95389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline

Professional Introduction to Compound with CAS No. 1628821-20-4 and Product Name: 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline

The compound with the CAS number 1628821-20-4 and the product name 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including a bromo substituent, a chlorophenyl moiety, and a methylsulfonyl methyl group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel aniline derivatives has been a focal point in medicinal chemistry, particularly for their role in modulating various biological pathways. The specific arrangement of atoms in 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline contributes to its distinct chemical properties, which are essential for its interaction with biological targets. This compound's molecular structure allows for selective binding to enzymes and receptors, making it a promising candidate for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The bromo group at the 2-position provides a reactive site for further functionalization, enabling chemists to explore diverse chemical transformations. Similarly, the chlorophenyl ring and the methylsulfonyl methyl group contribute to the compound's overall electronic distribution, influencing its reactivity and biological activity. These features make 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline a valuable building block for designing novel drugs targeting various diseases.

Recent studies have highlighted the importance of aniline derivatives in addressing neurological disorders, cancer, and inflammatory conditions. The structural motifs present in 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline align well with known pharmacological scaffolds that have shown efficacy in preclinical models. For instance, analogs with similar functional groups have demonstrated inhibitory effects on kinases and other enzymes involved in signal transduction pathways. This suggests that 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline may exhibit similar bioactivities, making it a candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The presence of electron-withdrawing groups like the methylsulfonyl moiety enhances the electrophilicity of certain positions in the molecule, facilitating selective functionalization at key sites.

In terms of biological evaluation, 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary results indicate that it may possess inhibitory activity against certain enzymes relevant to disease pathways. However, further studies are necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are crucial for optimizing this compound's properties and exploring its applications in drug development.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational methods and high-throughput screening technologies. These tools enable researchers to identify promising candidates more efficiently than ever before. 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline exemplifies how structural diversity can be leveraged to discover new therapeutic agents. By modifying its core framework and substituents, scientists can fine-tune its biological activity to meet specific therapeutic needs.

Looking ahead, the continued exploration of aniline derivatives like 2-Bromo-N-(4-chlorophenyl)-4-((methylsulfonyl)methyl)aniline holds great promise for advancing human health. Its unique structural features make it a rich scaffold for innovation, offering opportunities to develop novel treatments for a wide range of diseases. As research progresses, it is expected that compounds like this will play an increasingly important role in addressing unmet medical needs.